Cas no 119943-83-8 (L-erythro-Hexonic acid,2,5-anhydro-3,4-dideoxy-, methyl ester)

• Product Name: L-erythro-Hexonic acid,2,5-anhydro-3,4-dideoxy-, methyl ester
• CAS No: 119943-83-8
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 132336
• PubChem ID: 13425815
• Update Time: 2025-04-19

L-erythro-Hexonic acid,2,5-anhydro-3,4-dideoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• L-erythro-Hexonic acid,2,5-anhydro-3,4-dideoxy-, methyl ester
• L-erythro-Hexonic acid, 2,5-anhydro-3,4-dideoxy-, methyl ester (9CI)
• rac-methyl (2R,5S)-5-(hydroxymethyl)oxolane-2-carboxylate
• 119943-83-8
• methyl (2S,5R)-5-(hydroxymethyl)oxolane-2-carboxylate
• EN300-314917

• Inchi： 1S/C7H12O4/c1-10-7(9)6-3-2-5(4-8)11-6/h5-6,8H,2-4H2,1H3/t5-,6+/m1/s1
• InChI Key： LDWYDEKCIVRELL-RITPCOANSA-N
• SMILES： O1[C@H](C(=O)OC)CC[C@@H]1CO

Computed Properties

• Exact Mass: 160.07356
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76